Cas no 321980-88-5 (1-2-(trifluoromethyl)-1H-1,3-benzodiazol-1-ylpropan-2-one)

1-2-(Trifluoromethyl)-1H-1,3-benzodiazol-1-ylpropan-2-one is a fluorinated benzodiazole derivative with significant potential in pharmaceutical and agrochemical applications. Its trifluoromethyl group enhances lipophilicity and metabolic stability, making it a valuable intermediate in the synthesis of bioactive compounds. The benzodiazole core contributes to its versatility in forming heterocyclic structures, which are often key motifs in drug discovery. This compound exhibits favorable physicochemical properties, including improved solubility and reactivity, facilitating its use in complex organic transformations. Its structural features suggest utility in developing enzyme inhibitors or receptor modulators, particularly in CNS and antimicrobial research. The compound's stability under various conditions further supports its suitability for industrial-scale synthesis.
1-2-(trifluoromethyl)-1H-1,3-benzodiazol-1-ylpropan-2-one structure
321980-88-5 structure
Product Name:1-2-(trifluoromethyl)-1H-1,3-benzodiazol-1-ylpropan-2-one
CAS No:321980-88-5
MF:
MW:
MDL:MFCD01419489
CID:4645999
Update Time:2025-06-26

1-2-(trifluoromethyl)-1H-1,3-benzodiazol-1-ylpropan-2-one Chemical and Physical Properties

Names and Identifiers

    • 1-2-(trifluoromethyl)-1H-1,3-benzodiazol-1-ylpropan-2-one
    • MDL: MFCD01419489

1-2-(trifluoromethyl)-1H-1,3-benzodiazol-1-ylpropan-2-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Apollo Scientific
PC28033-1g
1-[2-(Trifluoromethyl)-1H-1,3-benzodiazol-1-yl]propan-2-one
321980-88-5 tech
1g
£1078.00 2025-02-21
abcr
AB341432-500 mg
1-[2-(Trifluoromethyl)-1H-1,3-benzimidazol-1-yl]acetone, 90%; .
321980-88-5 90%
500mg
€678.60 2023-04-26
abcr
AB341432-1 g
1-[2-(Trifluoromethyl)-1H-1,3-benzimidazol-1-yl]acetone, 90%; .
321980-88-5 90%
1g
€1312.80 2023-04-26
abcr
AB341432-100 mg
1-[2-(Trifluoromethyl)-1H-1,3-benzimidazol-1-yl]acetone; .
321980-88-5
100MG
€208.80 2022-06-10
Key Organics Ltd
2R-1562-1MG
1-[2-(trifluoromethyl)-1H-1,3-benzimidazol-1-yl]acetone
321980-88-5 >90%
1mg
£37.00 2025-02-08
Key Organics Ltd
2R-1562-5MG
1-[2-(trifluoromethyl)-1H-1,3-benzimidazol-1-yl]acetone
321980-88-5 >90%
5mg
£46.00 2025-02-08
Key Organics Ltd
2R-1562-10MG
1-[2-(trifluoromethyl)-1H-1,3-benzimidazol-1-yl]acetone
321980-88-5 >90%
10mg
£63.00 2025-02-08
Key Organics Ltd
2R-1562-0.5G
1-[2-(trifluoromethyl)-1H-1,3-benzimidazol-1-yl]acetone
321980-88-5 >90%
0.5g
£385.00 2025-02-08
Key Organics Ltd
2R-1562-1G
1-[2-(trifluoromethyl)-1H-1,3-benzimidazol-1-yl]acetone
321980-88-5 >90%
1g
£770.00 2025-02-08
Key Organics Ltd
2R-1562-5G
1-[2-(trifluoromethyl)-1H-1,3-benzimidazol-1-yl]acetone
321980-88-5 >90%
5g
£3080.00 2025-02-08

Additional information on 1-2-(trifluoromethyl)-1H-1,3-benzodiazol-1-ylpropan-2-one

Compound CAS No 321980-88-5: 1-(2-(Trifluoromethyl)-1H-1,3-benzodiazol-1-yl)propan-2-one

The compound with CAS No 321980-88-5, known as 1-(2-(Trifluoromethyl)-1H-1,3-benzodiazol-1-yl)propan-2-one, is a highly specialized organic compound with significant applications in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which combines a benzodiazole ring system with a trifluoromethyl substituent and a propanone group. The benzodiazole moiety is a heterocyclic aromatic system that contributes to the compound's stability and reactivity, while the trifluoromethyl group introduces electron-withdrawing effects, enhancing its chemical properties.

Recent studies have highlighted the potential of this compound in drug discovery and development. Its structure has been shown to exhibit promising biological activity, particularly in the context of enzyme inhibition and receptor binding. The benzodiazole core has been extensively studied for its ability to interact with various biological targets, making it a valuable component in the design of new therapeutic agents. Additionally, the trifluoromethyl group has been demonstrated to improve pharmacokinetic properties, such as bioavailability and metabolic stability.

The synthesis of 1-(2-(Trifluoromethyl)-1H-1,3-benzodiazol-1-yl)propan-2-one involves a multi-step process that typically begins with the preparation of the benzodiazole derivative. This is followed by functionalization to introduce the trifluoromethyl group and subsequent coupling with the propanone moiety. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly routes for its synthesis.

In terms of applications, this compound has shown potential in several areas. In pharmaceuticals, it has been explored as a lead compound for anti-inflammatory agents due to its ability to inhibit key inflammatory pathways. In materials science, its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices.

Moreover, computational studies have provided deeper insights into the molecular interactions of this compound. Density functional theory (DFT) calculations have revealed its electronic structure and reactivity patterns, which are critical for understanding its behavior in different chemical environments. These findings have further underscored its suitability for advanced applications in drug design and materials synthesis.

In conclusion, CAS No 321980-88-5, or 1-(2-(Trifluoromethyl)-1H-1,3-benzodiazol-1-yl)propan-2-one, stands out as a versatile compound with significant potential across multiple disciplines. Its unique structure, combined with recent research advancements, positions it as a valuable tool in both academic and industrial settings.

Recommended suppliers
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd